Ethyl 6-amino-5-(phenylethynyl)nicotinate

• Molecular Formula: C16H14N2O2
• Molecular Weight: 266.29 g/mol
• IUPAC Name: ethyl 6-amino-5-(2-phenylethynyl)pyridine-3-carboxylate
• InChI: InChI=1S/C16H14N2O2/c1-2-20-16(19)14-10-13(15(17)18-11-14)9-8-12-6-4-3-5-7-12/h3-7,10-11H,2H2,1H3,(H2,17,18)
• InChI Key: LOKQLQKZYTYSDH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(N=C1)N)C#CC2=CC=CC=C2

Description

Ethyl 6-amino-5-(phenylethynyl)nicotinate is a useful research compound. Its molecular formula is C16H14N2O2 and its molecular weight is 266.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl 6-amino-5-bromonicotinate (245 mg, 1 mmol), phenylacetylene (220 mg, 2.2 mmol), (dppf)PdCl2 (40 mg), CuI (15 mg), toluene (2 mL), tetrahydrofuran (1 mL) and triethylamine (1 mL) was stirred at 80° C. under argon for 2 h. After cooling to RT, the mixture was washed with water, dried and concentrated in vacuo. The residue was purified by chromatography on silica gel eluting with ethyl acetate in heptanes (1:1) to provide ethyl 6-amino-5-(2-phenylethynyl)nicotinate (205 mg, 77%) as a solid. LC/MS; (M+H)+=267.2